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Compound of Interest

Compound Name: (+)-Isopinocampheol

Cat. No.: B8036179

For researchers, scientists, and drug development professionals handling (+)-
Isopinocampheol, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step information for the
safe handling and disposal of this bicyclic monoterpene alcohol, ensuring compliance and
minimizing risk.

Key Physical and Chemical Properties

A thorough understanding of the substance's properties is the first step in safe handling. Below
is a summary of the key quantitative data for (+)-lsopinocampheol.

Property Value

Molecular Formula C10H180

Molecular Weight 154.25 g/mol [1][2]

Melting Point 51-53 °C

Boiling Point 219 °C

Flash Point 93.4 °C (200.1 °F) - closed cup
Optical Activity [0]20/D +35.1°, ¢ = 20 in ethanol

Personal Protective Equipment (PPE) and Handling
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Before handling (+)-Isopinocampheol, it is imperative to be equipped with the appropriate
personal protective equipment.

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[3]
» Skin Protection: Wear protective gloves and clothing.[3]

o Respiratory Protection: In case of insufficient ventilation or the formation of dust, use a dust
mask (type N95 or equivalent).

o General Hygiene: Handle in accordance with good industrial hygiene and safety practice.[3]
Wash hands thoroughly after handling.[4]

Store containers tightly closed in a dry, cool, and well-ventilated place at room temperature.[3]

[5]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and environmental
contamination:

Ensure Adequate Ventilation: Evacuate personnel to a safe area.[1][5]
e Prevent Further Leakage: If safe to do so, prevent further spillage.[1][5]
o Containment: Sweep up the spilled solid material.[6] Avoid creating dust.[5]

» Collection: Collect the material and place it in a suitable, closed container for disposal.[5]
Use spark-proof tools and explosion-proof equipment.[5]

o Post-Cleanup: Ventilate the area and wash the spill site after material pickup is complete.[6]

Proper Disposal Protocol

The primary and recommended method for the disposal of (+)-Isopinocampheol is through a
licensed chemical destruction facility.

Experimental Protocol for Disposal:
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o Waste Collection:

o Collect waste (+)-Isopinocampheol in a designated, properly labeled, and sealed
container. Ensure the container is compatible with the chemical.

o Do not mix with other waste streams, particularly non-hazardous waste, to avoid
increasing the volume of hazardous material.[7]

e Disposal Method:

o The material should be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[5]

o Crucially, do not discharge (+)-Isopinocampheol into sewer systems or contaminate
water, foodstuffs, feed, or seed by storage or disposal.[5]

o Contaminated Packaging:

o Containers can be triple-rinsed (or the equivalent) and offered for recycling or
reconditioning.[5]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill.[5]

o For combustible packaging materials, controlled incineration with flue gas scrubbing is a
possible disposal route.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Isopinocampheol.
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Start: Have (+)-Isopinocampheol Waste
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ing and

Is the material in its original,

Triple-rinse container.
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Click to download full resolution via product page

Disposal workflow for (+)-lIsopinocampheol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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